(5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione

• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: (5E)-5-[(4-hydroxyphenyl)methylidene]-1-(4-propan-2-ylphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H18N2O4/c1-12(2)14-5-7-15(8-6-14)22-19(25)17(18(24)21-20(22)26)11-13-3-9-16(23)10-4-13/h3-12,23H,1-2H3,(H,21,24,26)/b17-11+
• InChI Key: LGUHQIXMQAYHIN-GZTJUZNOSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)O)/C(=O)NC2=O
• SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)O)C(=O)NC2=O

Description

(5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione is a chemical compound that has shown potential in scientific research in various fields.

Mechanism of Action

The mechanism of action of (5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione involves its ability to inhibit certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. It also inhibits the activity of nuclear factor-kappa B (NF-κB), which is a signaling pathway that plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that (5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione has various biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and tumor growth. It also has a protective effect on the brain and has been found to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using (5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione in lab experiments is its potential to provide insights into the mechanisms of various diseases. It can also be used to test the efficacy of potential treatments for these diseases. However, one limitation is that the compound is not widely available and can be expensive to synthesize.

Future Directions

There are several future directions for research involving (5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione. One direction is to study its potential use in the treatment of other diseases such as cardiovascular disease and autoimmune diseases. Another direction is to study its potential as a neuroprotective agent in the treatment of traumatic brain injury. Additionally, further research could be done to optimize the synthesis method and make the compound more widely available for research purposes.
Conclusion:
(5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione is a chemical compound that has shown potential in scientific research in various fields. Its anti-inflammatory, antioxidant, anti-cancer, and anti-diabetic properties make it a promising candidate for further study. While there are limitations to its use in lab experiments, future research could lead to new insights into the mechanisms of various diseases and potential treatments.

Synthesis Methods

The synthesis of (5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione involves the condensation of 4-hydroxybenzaldehyde and 4-isopropylphenylhydrazine with barbituric acid in the presence of a catalyst. The resulting compound has a yellow crystalline appearance and is soluble in organic solvents.

Scientific Research Applications

(5E)-5-(4-hydroxybenzylidene)-1-[4-(propan-2-yl)phenyl]pyrimidine-2,4,6(1H,3H,5H)-trione has been studied for its potential applications in various scientific fields. It has been found to possess anti-inflammatory, antioxidant, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.